Cas no 2193061-83-3 (methyl 3-{[(tert-butoxy)carbonyl]amino}-2,3,4,5-tetrahydro-1h-1-benzazepine-7-carboxylate)

• Product Name: methyl 3-{[(tert-butoxy)carbonyl]amino}-2,3,4,5-tetrahydro-1h-1-benzazepine-7-carboxylate
• CAS No: 2193061-83-3
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 5410626
• Update Time: 2025-05-24

methyl 3-{[(tert-butoxy)carbonyl]amino}-2,3,4,5-tetrahydro-1h-1-benzazepine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[(tert-butoxy)carbonyl]amino}-2,3,4,5-tetrahydro-1h-1-benzazepine-7-carboxylate

• Inchi： 1S/C17H24N2O4/c1-17(2,3)23-16(21)19-13-7-5-11-9-12(15(20)22-4)6-8-14(11)18-10-13/h6,8-9,13,18H,5,7,10H2,1-4H3,(H,19,21)
• InChI Key： UXCGKNLOYFIERD-UHFFFAOYSA-N
• SMILES： N1C2=CC=C(C(OC)=O)C=C2CCC(NC(OC(C)(C)C)=O)C1

Additional information on methyl 3-{[(tert-butoxy)carbonyl]amino}-2,3,4,5-tetrahydro-1h-1-benzazepine-7-carboxylate

Methyl 3-{[(tert-butoxy)carbonyl]amino}-2,3,4,5-tetrahydro-1h-1-benzazepine-7-carboxylate (CAS No. 2193061-83-3): A Comprehensive Overview

Methyl 3-{[(tert-butoxy)carbonyl]amino}-2,3,4,5-tetrahydro-1h-1-benzazepine-7-carboxylate (CAS No. 2193061-83-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzazepine class, a structurally diverse group known for its potential biological activities. The unique structural features of this molecule, including its tert-butoxy and carbonyl protective groups, make it a valuable intermediate in the synthesis of more complex pharmacological agents.

The benzazepine core of Methyl 3-{[(tert-butoxy)carbonyl]amino}-2,3,4,5-tetrahydro-1h-1-benzazepine-7-carboxylate contributes to its potential therapeutic applications. Benzazepines have been extensively studied for their roles in modulating various biological pathways, including those involved in neurodegenerative diseases, inflammation, and cancer. The presence of the carbonyl group and the protective tert-butoxy moiety enhance the stability and reactivity of the molecule, making it an attractive candidate for further derivatization and functionalization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Methyl 3-{[(tert-butoxy)carbonyl]amino}-2,3,4,5-tetrahydro-1h-1-benzazepine-7-carboxylate has emerged as a promising candidate in this area due to its ability to interact with specific neurotransmitter receptors and modulate intracellular signaling pathways. Preliminary studies have suggested that this compound may exhibit neuroprotective effects by inhibiting the aggregation of amyloid-beta plaques and tau protein tangles, which are hallmark features of Alzheimer's disease.

The protective tert-butoxy group in Methyl 3-{[(tert-butoxy)carbonyl]amino}-2,3,4,5-tetrahydro-1h-1-benzazepine-7-carboxylate plays a crucial role in enhancing the compound's stability during synthetic processes and storage. This protective group is commonly used in peptide chemistry to prevent unwanted side reactions and ensure the integrity of sensitive functional groups. The presence of the carbonyl group further enhances the reactivity of the molecule, allowing for further functionalization through various chemical transformations.

The synthesis of Methyl 3-{[(tert-butoxy)